Cas no 874459-80-0 (Boronic acid,B-[2-(1-pyrrolidinylcarbonyl)phenyl]-)

• Product name: Boronic acid,B-[2-(1-pyrrolidinylcarbonyl)phenyl]-
• CAS No: 874459-80-0
• MF: C₁₁H₁₄BNO₃
• MW: 219.04476
• CID: 706738
• PubChem ID: 69046874

Boronic acid,B-[2-(1-pyrrolidinylcarbonyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Boronic acid,B-[2-(1-pyrrolidinylcarbonyl)phenyl]-
• [2-(1-Pyrrolidinylcarbonyl)phenyl]boronic acid
• Boronic acid, [2-(1-pyrrolidinylcarbonyl)phenyl]-
• 2-(pyrrolidine-1-carbonyl)phenylboronic acid
• starbld0042607
• 874459-80-0
• SCHEMBL4443752
• [2-(pyrrolidine-1-carbonyl)phenyl]boronic acid
• (2-(pyrrolidine-1-carbonyl)phenyl)boronic acid

• MDL： MFCD11045056
• Inchi： InChI=1S/C11H14BNO3/c14-11(13-7-3-4-8-13)9-5-1-2-6-10(9)12(15)16/h1-2,5-6,15-16H,3-4,7-8H2
• InChI Key： HCVMQMSUJGYKOB-UHFFFAOYSA-N
• SMILES： C1=CC=C(C(=C1)C(=O)N2CCCC2)B(O)O

Computed Properties

• Exact Mass: 219.10700
• Monoisotopic Mass: 219.107
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.8A^2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.3±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 456.7±47.0 °C at 760 mmHg
• Flash Point: 230.0±29.3 °C
• PSA: 60.77000
• LogP: -0.45970
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Boronic acid,B-[2-(1-pyrrolidinylcarbonyl)phenyl]- Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)